DA-67

Specification

• CAS No.: 115871-18-6
• Molecular Formula: C19H22N4NaO3S
• Molecular Weight: 409.46
• IUPAC Name: sodium;2-[[3,7-bis(dimethylamino)phenothiazine-10-carbonyl]amino]acetate
• Standard InChI: InChI=1S/C19H22N4O3S.Na/c1-21(2)12-5-7-14-16(9-12)27-17-10-13(22(3)4)6-8-15(17)23(14)19(26)20-11-18(24)25;/h5-10H,11H2,1-4H3,(H,20,26)(H,24,25);/q;+1/p-1
• Standard InChI Key: SNQVILINCGMDNA-UHFFFAOYSA-N
• SMILES: CN(C)C1=CC2=C(C=C1)N(C3=C(S2)C=C(C=C3)N(C)C)C(=O)NCC(=O)[O-].[Na+]

Introduction

Chemical Properties and Structure

Structural Features and Characteristics

The chemical structure of DA-67 features a phenothiazine backbone with strategic functional group substitutions that contribute to its chromogenic properties. The phenothiazine nucleus consists of two benzene rings connected by a sulfur atom and a nitrogen atom, forming a tricyclic structure that serves as the chromophore responsible for the compound's color-producing capabilities. The presence of dimethylamino groups at positions 3 and 7 enhances the electron-donating properties of the molecule, which proves crucial for its color-developing reaction with hydrogen peroxide. The carboxymethylaminocarbonyl group attached at position 10 of the phenothiazine ring introduces water solubility to the molecule, addressing a significant limitation of earlier chromogenic reagents. The sodium salt formation further enhances the compound's water solubility, making it particularly suitable for aqueous analytical environments. This carefully designed molecular architecture enables DA-67 to function effectively as a chromogenic reagent while maintaining excellent solubility in aqueous systems.

Property	Description
Appearance	White to blue or green, crystalline powder, powder, or mass
Water Solubility	Soluble at concentrations >1 mM
Flash Point	None
Storage Stability	Stable when stored at 2-10°C
CAS Registry Number	115871-18-6

Applications and Uses

Detection of Hydrogen Peroxide

The primary application of DA-67 lies in the highly sensitive colorimetric detection of hydrogen peroxide, particularly in systems containing peroxidase enzymes. Hydrogen peroxide serves as a critical analyte in numerous biological, environmental, and industrial contexts, making its accurate detection essential for various analytical procedures. In biochemical research, DA-67 enables researchers to quantify hydrogen peroxide production in enzymatic reactions, cellular processes, and oxidative stress studies with exceptional sensitivity. The compound's chromogenic reaction with hydrogen peroxide produces measurable color changes that correlate proportionally with hydrogen peroxide concentration, allowing for precise quantitative analysis. In food science applications, DA-67 facilitates the assessment of food quality parameters through the detection of hydrogen peroxide, which often serves as an indicator of oxidative processes affecting food stability and safety. Environmental monitoring represents another important application domain, where DA-67 contributes to the analysis of hydrogen peroxide levels in various environmental matrices, supporting pollution assessment and remediation efforts.

Advantages Over Traditional Reagents

DA-67 offers several distinct advantages over conventional chromogenic reagents used for hydrogen peroxide detection. The most significant improvement lies in its enhanced water solubility, which eliminates the need for organic solvents or solubilizing agents that might interfere with biological systems or complicate analytical procedures. This water solubility enables direct application in aqueous environments without additional processing steps, streamlining analytical workflows and improving laboratory efficiency. The compound delivers superior sensitivity in hydrogen peroxide detection compared to many traditional reagents, allowing for the reliable quantification of lower hydrogen peroxide concentrations and expanding the dynamic range of analytical methods. The straightforward colorimetric reaction catalyzed by peroxidase enzymes produces readily measurable results using standard laboratory colorimeters or spectrophotometers, eliminating the need for specialized or expensive detection equipment. The stability of the chromogenic reaction ensures consistent and reproducible results across multiple experimental iterations, supporting robust analytical methodologies. These combined advantages make DA-67 particularly well-suited for applications involving biological component samples, where water compatibility, sensitivity, and reliability are paramount considerations.